Cas no 765253-70-1 (N-benzyl-N-methylpiperidine-2-carboxamide)

• Product Name: N-benzyl-N-methylpiperidine-2-carboxamide
• CAS No: 765253-70-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5048718
• PubChem ID: 10847195
• Update Time: 2025-06-09

N-benzyl-N-methylpiperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxamide, N-methyl-N-(phenylmethyl)-
• N-benzyl-N-methylpiperidine-2-carboxamide

• Inchi： 1S/C14H20N2O/c1-16(11-12-7-3-2-4-8-12)14(17)13-9-5-6-10-15-13/h2-4,7-8,13,15H,5-6,9-11H2,1H3
• InChI Key： AENGNNDYRORZDA-UHFFFAOYSA-N
• SMILES： N1CCCCC1C(N(C)CC1=CC=CC=C1)=O

Additional information on N-benzyl-N-methylpiperidine-2-carboxamide

Comprehensive Overview of N-benzyl-N-methylpiperidine-2-carboxamide (CAS 765253-70-1): Properties, Applications, and Research Insights

N-benzyl-N-methylpiperidine-2-carboxamide (CAS 765253-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative is characterized by a carboxamide functional group and a benzyl substitution, which contribute to its versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of central nervous system (CNS) targeting molecules.

The compound's molecular structure (C₁₅H₂₀N₂O) features a piperidine ring core, which is a common motif in bioactive molecules. Its N-benzyl and N-methyl substitutions enhance lipophilicity, a property critical for blood-brain barrier permeability—a hot topic in neuropharmacology. Recent studies highlight its potential as a precursor for neuromodulators, aligning with growing interest in cognitive enhancers and neurodegenerative disease therapeutics.

From a synthetic perspective, CAS 765253-70-1 is often utilized in multicomponent reactions (MCRs), a trending area in green chemistry. Its carboxamide group enables hydrogen bonding interactions, making it valuable for designing molecular probes or enzyme inhibitors. Notably, its structural analogs have been investigated for G-protein-coupled receptor (GPCR) modulation, a dominant theme in 2024 drug development pipelines.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry—techniques frequently searched by chemists. Stability studies suggest it performs well under standard laboratory conditions, though storage at 2-8°C is recommended for long-term preservation. Its solubility profile (soluble in DMSO, methanol) makes it compatible with high-throughput screening assays, a key requirement in modern drug discovery platforms.

In material science, derivatives of N-benzyl-N-methylpiperidine-2-carboxamide have shown promise in liquid crystal formulations and ionic liquid synthesis. These applications resonate with current sustainability trends, as researchers seek eco-friendly solvents and energy-efficient display technologies. The compound’s chiral center also makes it relevant to asymmetric catalysis studies, another high-interest area in academic and industrial chemistry.

Safety data indicates that 765253-70-1 requires standard laboratory precautions (gloves, goggles), aligning with workplace safety protocols increasingly emphasized in STEM education. While not classified as hazardous under major regulatory frameworks, its handling guidelines reflect broader industry shifts toward responsible chemical management—a topic gaining traction in ESG (Environmental, Social, and Governance) discussions.

The commercial availability of N-benzyl-N-methylpiperidine-2-carboxamide through specialty chemical suppliers has expanded its accessibility for research. Pricing trends correlate with demand for custom synthetic intermediates, particularly from contract research organizations (CROs) focusing on fragment-based drug design. Patent analyses reveal its inclusion in several composition-of-matter claims for kinase inhibitors and ion channel modulators.

Future research directions may explore its structure-activity relationships (SAR) in greater depth, especially given rising interest in machine learning-assisted molecular design. Computational studies using molecular docking software could further elucidate its interactions with biological targets—a methodology frequently queried in scientific search engines. As the pharmaceutical industry prioritizes small molecule therapeutics, compounds like CAS 765253-70-1 will likely remain valuable tools for medicinal chemists.